Cas no 88569-32-8 (7-chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 7-chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 88569-32-8
• MF: C₁₀H₅ClFNO₃
• MW: 241.603005170822
• MDL: MFCD04041241
• CID: 628494
• PubChem ID: 4711530
• Update Time: 2025-04-19

7-chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 7-chloro-6-fluoro-1,4-dihydro-4-oxo-
• 7-chloro-6-fluoro-4-oxo-1H-quinoline-3-carboxylic acid
• 7-Chloro-6-fluoro-4-hydroxy-3-quinolinecarboxylic acid
• PubChem24376
• FXPLBBILFCVNAA-UHFFFAOYSA-N
• ST020066
• 7-chloro-6-fluoro-4-oxohydroquinoline-3-carboxylic acid
• 7-chloro-6-fluoro-4-hydroxyquinoline-3-carboxylic acid
• 7-Chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 88569-32-8
• AKOS000276682
• AS-71683
• CHEMBL1958282
• F6782-3417
• AKOS024321057
• 108494-78-6
• D93206
• SCHEMBL9592356
• CS-0458488
• 7-chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• MDL： MFCD04041241
• Inchi： 1S/C10H5ClFNO3/c11-6-2-8-4(1-7(6)12)9(14)5(3-13-8)10(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key： FXPLBBILFCVNAA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C(C(=O)O)=CNC=2C=1)=O)F

Computed Properties

• Exact Mass: 240.9941989g/mol
• Monoisotopic Mass: 240.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 2.6